Cas no 2361646-02-6 (N-(2,2-Dimethylchromen-8-yl)prop-2-enamide)

N-(2,2-Dimethylchromen-8-yl)prop-2-enamide is a chromene-based acrylamide derivative with potential applications in organic synthesis and medicinal chemistry. Its structure combines a 2,2-dimethylchromene core with a reactive acrylamide moiety, offering versatility in polymerization and functionalization reactions. The chromene scaffold provides stability and potential biological activity, while the acrylamide group enables participation in Michael additions or radical polymerization processes. This compound may serve as a valuable intermediate in the development of pharmaceuticals, agrochemicals, or advanced materials. Its well-defined molecular architecture allows for precise modifications, making it useful for structure-activity relationship studies or as a building block in heterocyclic chemistry.
N-(2,2-Dimethylchromen-8-yl)prop-2-enamide structure
2361646-02-6 structure
Product Name:N-(2,2-Dimethylchromen-8-yl)prop-2-enamide
CAS No:2361646-02-6
MF:C14H15NO2
MW:229.274403810501
CID:5853533
PubChem ID:139018859
Update Time:2025-06-13

N-(2,2-Dimethylchromen-8-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,2-dimethyl-2H-chromen-8-yl)prop-2-enamide
    • 2361646-02-6
    • Z3024770887
    • N-(2,2-Dimethylchromen-8-yl)prop-2-enamide
    • EN300-26596117
    • Inchi: 1S/C14H15NO2/c1-4-12(16)15-11-7-5-6-10-8-9-14(2,3)17-13(10)11/h4-9H,1H2,2-3H3,(H,15,16)
    • InChI Key: WGGMMIXRCGBEQU-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2C=CC1(C)C)NC(C=C)=O

Computed Properties

  • Exact Mass: 229.110278721g/mol
  • Monoisotopic Mass: 229.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.3Ų

N-(2,2-Dimethylchromen-8-yl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26596117-0.05g
N-(2,2-dimethyl-2H-chromen-8-yl)prop-2-enamide
2361646-02-6 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-(2,2-Dimethylchromen-8-yl)prop-2-enamide

Comprehensive Overview of N-(2,2-Dimethylchromen-8-yl)prop-2-enamide (CAS No. 2361646-02-6)

N-(2,2-Dimethylchromen-8-yl)prop-2-enamide (CAS No. 2361646-02-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its IUPAC name or CAS number, belongs to the chromene family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and industries are increasingly exploring its uses in pharmaceutical intermediates, material science, and biochemical research.

The molecular structure of N-(2,2-Dimethylchromen-8-yl)prop-2-enamide features a chromene core substituted with a prop-2-enamide group, which contributes to its reactivity and functional versatility. This structural motif is particularly interesting for drug discovery and medicinal chemistry, as it mimics natural products with known therapeutic effects. Recent studies have highlighted its potential as a scaffold for bioactive molecules, making it a subject of interest for AI-driven drug design and computational chemistry.

In the context of green chemistry and sustainable synthesis, CAS No. 2361646-02-6 has been investigated for its compatibility with eco-friendly reaction conditions. With growing consumer demand for sustainable products, researchers are optimizing synthetic routes to minimize waste and energy consumption. This aligns with global trends such as the UN Sustainable Development Goals (SDGs) and the push for carbon-neutral manufacturing.

Another area of interest is the compound's potential role in advanced materials. Its chromene backbone and acrylamide functionality make it a candidate for photoresponsive materials and polymeric applications. For instance, it could be used in smart coatings or biodegradable plastics, addressing the urgent need for alternatives to conventional petroleum-based materials. These applications are frequently searched in academic databases and patent filings, reflecting their relevance in modern research.

From a commercial perspective, N-(2,2-Dimethylchromen-8-yl)prop-2-enamide is available through specialized chemical suppliers and custom synthesis providers. Its purity and stability are critical for end-users, particularly in high-throughput screening and preclinical studies. Quality control measures, such as HPLC analysis and NMR spectroscopy, are essential to ensure consistency across batches.

Frequently asked questions about this compound include its solubility profile, storage conditions, and handling precautions. While it is not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed. Additionally, its patent status and intellectual property landscape are of interest to companies aiming to develop derivative products.

In summary, N-(2,2-Dimethylchromen-8-yl)prop-2-enamide (CAS No. 2361646-02-6) represents a versatile compound with broad applicability in life sciences and industrial chemistry. Its integration into cutting-edge research and alignment with sustainability trends underscore its importance in contemporary scientific discourse. Future studies may further elucidate its mechanisms and expand its utility, solidifying its place in the chemical innovation landscape.

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